Cas no 71687-28-0 (4-Penten-1-one, 1-[2-(acetyloxy)-1-cyclopenten-1-yl]-)

• Product Name: 4-Penten-1-one, 1-[2-(acetyloxy)-1-cyclopenten-1-yl]-
• CAS No: 71687-28-0
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 545202
• PubChem ID: 12474522
• Update Time: 2025-04-19

4-Penten-1-one, 1-[2-(acetyloxy)-1-cyclopenten-1-yl]- Chemical and Physical Properties

Names and Identifiers

• 4-Penten-1-one, 1-[2-(acetyloxy)-1-cyclopenten-1-yl]-
• (2-pent-4-enoylcyclopenten-1-yl) acetate
• 71687-28-0
• DTXSID30499645
• 2-(Pent-4-enoyl)cyclopent-1-en-1-yl acetate

• Inchi： 1S/C12H16O3/c1-3-4-7-11(14)10-6-5-8-12(10)15-9(2)13/h3H,1,4-8H2,2H3
• InChI Key： VCNPGZILCIWZAB-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1=C(C(CCC=C)=O)CCC1

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37